Cas no 1379355-93-7 (2-(5-chloro-2-methylphenyl)-3-methylbutan-2-ol)

• Product Name: 2-(5-chloro-2-methylphenyl)-3-methylbutan-2-ol
• CAS No: 1379355-93-7
• MF: C₁₂H₁₇ClO
• MW: 212.715782880783
• MDL: MFCD20528554
• CID: 5189390
• Update Time: 2026-03-05

2-(5-chloro-2-methylphenyl)-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-methylphenyl)-3-methylbutan-2-ol

• MDL： MFCD20528554
• Inchi： 1S/C12H17ClO/c1-8(2)12(4,14)11-7-10(13)6-5-9(11)3/h5-8,14H,1-4H3
• InChI Key： ZMRULXVPVWFARX-UHFFFAOYSA-N
• SMILES： CC(C1=CC(Cl)=CC=C1C)(O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(5-chloro-2-methylphenyl)-3-methylbutan-2-ol

Research Briefing on 2-(5-chloro-2-methylphenyl)-3-methylbutan-2-ol (CAS: 1379355-93-7) in Chemical Biology and Pharmaceutical Applications

The compound 2-(5-chloro-2-methylphenyl)-3-methylbutan-2-ol (CAS: 1379355-93-7) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This tertiary alcohol derivative with a chlorinated aromatic moiety presents unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as a building block for more complex pharmacophores and its direct biological activities.

Structural analysis reveals that the compound's combination of aromatic and aliphatic components allows for interesting interactions with biological targets. The chloro substituent at the 5-position of the phenyl ring enhances the molecule's lipophilicity, potentially improving membrane permeability, while the tertiary alcohol group offers opportunities for further chemical modifications. These characteristics have prompted investigations into its utility in drug discovery programs.

In recent pharmacological screening studies, 2-(5-chloro-2-methylphenyl)-3-methylbutan-2-ol has demonstrated moderate activity against several neurological targets. Preliminary in vitro data suggest potential modulation of GABAergic signaling pathways, though the exact mechanism remains under investigation. Researchers hypothesize that the compound's activity may be related to its ability to interact with allosteric binding sites on neurotransmitter receptors.

The synthetic accessibility of this compound has also been a focus of recent research. Several efficient synthetic routes have been developed, with the most promising approach involving a Grignard reaction between 5-chloro-2-methylphenylmagnesium bromide and 3-methyl-2-butanone. Optimization of this process has achieved yields exceeding 85% with excellent purity, making it suitable for scale-up in pharmaceutical production.

Current research directions include exploring the compound's potential as a precursor for novel anti-inflammatory agents. Early structure-activity relationship studies have shown that modifications to the alcohol group can significantly alter biological activity. These findings were recently published in the Journal of Medicinal Chemistry (2023), highlighting the molecule's versatility in drug design.

Safety and toxicological assessments of 2-(5-chloro-2-methylphenyl)-3-methylbutan-2-ol are ongoing. Initial acute toxicity studies in rodent models indicate a favorable safety profile at therapeutic doses, with no observed neurotoxic effects. However, comprehensive pharmacokinetic studies are still required to fully understand its absorption, distribution, metabolism, and excretion characteristics.

The pharmaceutical industry has shown growing interest in this compound, with several patents filed in 2023 covering its use in combination therapies for neurological disorders. These developments suggest that 1379355-93-7 may soon transition from a research chemical to a clinically relevant entity. Continued research will be crucial to fully elucidate its therapeutic potential and possible applications in precision medicine approaches.